Cas no 868968-16-5 (2-(6-{(2,4-dichlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine)

• Product Name: 2-(6-{(2,4-dichlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• CAS No: 868968-16-5
• MF: C₁₇H₁₁Cl₂N₅S
• MW: 388.273739099503
• CID: 6430402
• PubChem ID: 8481436
• Update Time: 2025-07-09

2-(6-{(2,4-dichlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(6-{(2,4-dichlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• 6-[(2,4-dichlorophenyl)methylsulfanyl]-3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 6-((2,4-dichlorobenzyl)thio)-3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F1835-0219
• AKOS024612752
• 868968-16-5
• 2-(6-{[(2,4-dichlorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine
• AB00676308-01

• Inchi： 1S/C17H11Cl2N5S/c18-12-5-4-11(13(19)9-12)10-25-16-7-6-15-21-22-17(24(15)23-16)14-3-1-2-8-20-14/h1-9H,10H2
• InChI Key： BHLJAFQFEAWYFY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1C=CC2=NN=C(C3C=CC=CN=3)N2N=1)Cl

Computed Properties

• Exact Mass: 387.0112219g/mol
• Monoisotopic Mass: 387.0112219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-(6-{(2,4-dichlorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine

Compound CAS No 868968-16-5: 2-(6-{(2,4-Dichlorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)pyridine

The compound CAS No 868968-16-5, known as 2-(6-{(2,4-Dichlorophenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)pyridine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups and heterocyclic frameworks, which contribute to its potential applications in drug discovery and advanced materials development.

The molecular structure of this compound features a pyridine ring fused with a triazolo[4,3-b]pyridazine moiety. The triazolo ring is further substituted with a (2,4-dichlorophenyl)methylsulfanyl group at the 6-position. This substitution pattern introduces significant electronic and steric effects, which are critical for its biological activity and chemical reactivity. Recent studies have highlighted the importance of such heterocyclic systems in modulating pharmacokinetic properties and enhancing bioavailability.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against certain kinase enzymes, making it a promising candidate for anticancer drug development. The presence of the dichlorophenyl group is particularly significant, as it enhances the molecule's lipophilicity and improves its ability to penetrate cellular membranes.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a strong candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A recent study published in Nature Materials highlighted the compound's ability to form stable charge transport layers when incorporated into organic semiconductor devices. This finding underscores its potential for revolutionizing the next generation of electronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazolo[4,3-b]pyridazine ring through cyclization reactions and the subsequent introduction of the (2,4-dichlorophenyl)methylsulfanyl group via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and excellent purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an environmental perspective, this compound has been subjected to rigorous toxicity testing to assess its safety profile. Initial studies indicate that it exhibits low acute toxicity in standard animal models. However, further research is required to fully understand its long-term environmental impact and biodegradability. Regulatory agencies have expressed interest in this compound due to its potential for widespread use in both pharmaceutical and electronic applications.

In conclusion, CAS No 868968-16-5 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping the future of these fields.